A new family of ionic liquids based on N,N-dialkyl-3-azabicyclo[3.2.2]nonanium cations: organic plastic crystal behaviour and highly reversible lithium metal electrodeposition†
Chemical Communications Pub Date: 2007-10-17 DOI: 10.1039/B709772G
Abstract
A new family of ionic liquids based on N,N-dialkyl-3-azabicyclo[3.2.2]nonanium cations exhibits wide electrochemical windows, excellent lithium deposition-stripping behaviour and plastic crystal properties and therefore these cation structures, which are extensions from pyrrolidinium- and piperidinium-based cations, complement a set of related structures for a systematic study on the physicochemical properties of ionic liquids.
![Graphical abstract: A new family of ionic liquids based on N,N-dialkyl-3-azabicyclo[3.2.2]nonanium cations: organic plastic crystal behaviour and highly reversible lithium metal electrodeposition](http://scimg.chem960.com/usr/1/B709772G.jpg)
![A new family of ionic liquids based on N,N-dialkyl-3-azabicyclo[3.2.2]nonanium cations: organic plastic crystal behaviour and highly reversible lithium metal electrodeposition†](https://scimg.chem960.com/usr/1/B709772G.jpg)
Recommended Literature
- [1] Eu-doped (Y0.85−xLa0.15)2O3 sesquioxide transparent ceramics for high-spatial-resolution X-ray imaging†
- [2] Synthesis and characterisation of the first carbene and diazabutadiene–indium(ii) complexes†
- [3] Probing covalency in halogen bonds through donor K-edge X-ray absorption spectroscopy: polyhalides as coordination complexes†
- [4] The scale-up of continuous biphasic liquid/liquid reactions under super-heating conditions: methodology and reactor design†
- [5] Front matter
- [6] A microfluidic gradient device for drug screening with human iPSC-derived motoneurons†
- [7] Hierarchical NiMoO4@Co3V2O8 hybrid nanorod/nanosphere clusters as advanced electrodes for high-performance electrochemical energy storage†
- [8] Zr4+-terephthalate MOFs with 6-connected structures, highly efficient As(iii/v) sorption and superhydrophobic properties†
- [9] Facile synthesis and altered ionization efficiency of diverse Nε-alkyllysine-containing peptides†‡
- [10] High performance piezocomposites for flexible device application†
